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Compound of Interest

Compound Name: (2)-11-Hexadecenyl! acetate

Cat. No.: B107311

An In-depth Technical Guide to (Z)-11-Hexadecenyl Acetate

This technical guide provides a comprehensive overview of (Z)-11-Hexadecenyl acetate, a
significant semiochemical involved in insect communication. The information is tailored for
researchers, scientists, and professionals in drug development and chemical ecology,
presenting its chemical identity, physicochemical properties, synthesis protocols, and biological
function.

Chemical Identity

(2)-11-Hexadecenyl acetate is a straight-chain monounsaturated fatty acyl acetate. It is a well-
documented insect sex pheromone, playing a crucial role in the reproductive behavior of
numerous lepidopteran species.

IUPAC Name: [(Z)-hexadec-11-enyl] acetate[1][2]

Synonyms: A variety of synonyms are used in literature and commercial sources, including:

(2)-11-Hexadecen-1-yl acetate[1]

cis-11-Hexadecen-1-yl Acetate[3][4]

(112)-11-Hexadecenyl acetate[5]

711-16:Ac[4]
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Al3-33609[6]

11Z-Hexadecenyl acetate[1]

EINECS 251-791-6[6]

(2)-Hexadec-11-en-1-yl acetate[1]

EPA Pesticide Chemical Code 129101[6]

Physicochemical Properties

The key physicochemical properties of (Z)-11-Hexadecenyl acetate are summarized in the

table below, providing essential data for experimental design and application.

Property Value Reference

Molecular Formula C1sH3402 [1112][4]

Molecular Weight 282.46 g/mol [1112]
Colorless to pale yellow clear

Appearance o [3114]
liquid/oil

N ) 348.7 °C at 760 mmHg

Boiling Point ) [21[3114]
(estimated)

Flash Point 88.3 °C (estimated) [21[7]

Density 0.875 g/cm? (estimated) [2]

CAS Number 34010-21-4 [1][2][5]
BTKXLQSCEOHKTF-

InChlKey [11[2]
SREVYHEPSA-N
Soluble in alcohol, chloroform,

Solubility DMSO, ethyl acetate. Insoluble  [3][7]

in water.

Experimental Protocols
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The synthesis of (Z)-11-Hexadecenyl acetate is crucial for its application in pest management
and research. A common and effective method involves the esterification of the corresponding
alcohol, (Z)-11-hexadecen-1-ol.

Protocol: Synthesis of (Z)-11-Hexadecenyl Acetate via
Esterification

This protocol details the acetylation of (Z)-hexadec-11-en-1-ol.
Materials:

(2)-hexadec-11-en-1-ol

Acetic anhydride

Pyridine (dry) or Triethylamine (EtsN)

Dichloromethane (DCM, anhydrous)

Deionized water

1M Hydrochloric acid (HCI)

Saturated sodium bicarbonate (NaHCOs3) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
Standard laboratory glassware (round-bottom flask, separatory funnel, etc.)
Magnetic stirrer

Procedure:

o Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen),
dissolve (Z)-hexadec-11-en-1-ol in anhydrous dichloromethane.[8]
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Addition of Base: Add an excess of a base, such as dry pyridine or triethylamine, to the
solution.[8][9]

Acetylation: Cool the mixture to 0 °C using an ice bath. Add acetic anhydride dropwise to the
stirred solution.[8][9]

Reaction Progression: Allow the reaction mixture to warm to room temperature and continue
stirring for several hours (typically 3-12 hours) until the reaction is complete, which can be
monitored by Thin Layer Chromatography (TLC).[8][9]

Work-up: Quench the reaction by pouring the mixture onto ice or into cold water.[8][9]
Transfer the mixture to a separatory funnel.

Extraction: Extract the aqueous layer with a suitable organic solvent, such as
dichloromethane or diethyl ether, multiple times.[8][9]

Washing: Combine the organic layers and wash sequentially with 1M HCI, saturated
NaHCOs solution, and finally with brine to remove unreacted reagents and byproducts.[8][9]

Drying and Concentration: Dry the organic layer over an anhydrous drying agent like MgSQOa
or Naz2SO0a. Filter off the drying agent and concentrate the solvent under reduced pressure
using a rotary evaporator.[8][9]

Purification: The crude product can be further purified by vacuum distillation or silica gel
column chromatography to yield pure (Z)-11-Hexadecenyl acetate.[9]

Biological Role and Applications

(2)-11-Hexadecenyl acetate is a key component of the female-produced sex pheromone for a
wide range of insect species, primarily within the order Lepidoptera. It functions as a powerful
attractant for conspecific males, initiating mating behavior.

Key Biological Functions:

e Sex Pheromone: It is a primary component of the sex pheromone blend for numerous moth
species, including the diamondback moth (Plutella xylostella) and the fall armyworm
(Spodoptera frugiperda).[4][10]
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o Kairomone: For certain parasitoid species, such as Telenomus busseolae, it acts as a
kairomone, guiding them to their hosts.[11]

e Attractant: It is widely used in insect traps for monitoring and controlling pest populations in
agriculture.[11] The addition of (Z)-11-hexadecenyl acetate has been shown to significantly
improve the attractiveness of pheromone lures for species like the yellow rice stem borer
(Scirpophaga incertulas).[12]

Visualizations

The following diagrams illustrate the synthesis workflow and the functional role of (Z)-11-
Hexadecenyl acetate in insect chemical communication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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